Cas no 2418644-82-1 (1-(1-Bromoethyl)-4-chloro-2-fluorobenzene)

• Product Name: 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene
• CAS No: 2418644-82-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 6352711
• PubChem ID: 154577458
• Update Time: 2025-05-20

1-(1-Bromoethyl)-4-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene
• 2418644-82-1
• EN300-6104130

• Inchi： 1S/C8H7BrClF/c1-5(9)7-3-2-6(10)4-8(7)11/h2-5H,1H3
• InChI Key： SLVMGCQZGKBAIJ-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(=CC=1F)Cl

Computed Properties

• Exact Mass: 235.94037g/mol
• Monoisotopic Mass: 235.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene

Introduction to 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene (CAS No. 2418644-82-1)

1-(1-Bromoethyl)-4-chloro-2-fluorobenzene, identified by the chemical identifier CAS No. 2418644-82-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a benzene ring substituted with a bromoethyl group at the 1-position, a chloro group at the 4-position, and a fluorine atom at the 2-position, make it a versatile intermediate for synthesizing various bioactive molecules. The presence of multiple heteroatoms and functional groups enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery and development.

The compound's molecular structure imparts distinct electronic and steric properties, which are critical for its biological activity. The fluorine atom, in particular, is known to influence metabolic stability, lipophilicity, and binding affinity in drug molecules. In recent years, fluorinated aromatic compounds have been extensively studied due to their potential in enhancing the pharmacokinetic profiles of therapeutic agents. The bromoethyl side chain provides an additional handle for further functionalization, allowing chemists to explore modifications that could improve solubility, target specificity, or pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene as a building block for designing novel small-molecule drugs. Researchers have leveraged its scaffold to develop compounds with promising activities against various diseases, including cancer and infectious disorders. For instance, studies have demonstrated that derivatives of this compound can modulate key biological pathways by interacting with specific enzymes or receptors. The chloro substituent further contributes to its utility by enabling nucleophilic substitution reactions, which are widely employed in constructing complex molecular architectures.

The synthesis of 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of pre-existing aromatic precursors followed by alkylation and functional group interconversion. The use of advanced catalytic systems has recently improved the efficiency of these processes, reducing waste generation and energy consumption. Such green chemistry approaches align with the growing emphasis on sustainable practices in the pharmaceutical industry.

In vitro and in vivo studies have begun to elucidate the pharmacological potential of 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene and its derivatives. Preliminary data suggest that certain analogs exhibit inhibitory effects on enzymes overexpressed in tumor cells, making them attractive candidates for oncology applications. Additionally, modifications to the benzene core have shown promise in enhancing binding interactions with bacterial enzymes involved in antibiotic resistance mechanisms. These findings underscore the compound's versatility as a pharmacophore.

The development of computational tools has further accelerated the exploration of 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene derivatives. Molecular modeling techniques allow researchers to predict biological activity based on structural features, thereby guiding experimental design more efficiently than traditional methods alone. This synergy between experimental chemistry and computational science has led to faster discovery pipelines and reduced costs associated with hit identification and lead optimization.

As interest in fluorinated compounds continues to grow, CAS No. 2418644-82-1 will likely remain a valuable resource for academic and industrial researchers alike. Its unique combination of functional groups offers unparalleled flexibility for designing molecules with tailored properties. Future research may focus on expanding its applications beyond pharmaceuticals into other areas such as materials science or agrochemicals, where similar structural motifs are also gaining traction.

In conclusion, 1-(1-Bromoethyl)-4-chloro-2-fluorobenzene represents a significant advancement in synthetic organic chemistry and drug discovery. Its structural complexity and reactivity make it an indispensable tool for developing next-generation therapeutics. As scientific understanding evolves, so too will the innovative ways this compound is utilized to address global health challenges.